3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone

• CAS RN: 178408-24-7
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (3Z)-3-[2-(2,3-dimethylphenyl)-2-oxoethylidene]-1-phenylpiperazin-2-one
• InChI: InChI=1S/C20H20N2O2/c1-14-7-6-10-17(15(14)2)19(23)13-18-20(24)22(12-11-21-18)16-8-4-3-5-9-16/h3-10,13,21H,11-12H2,1-2H3/b18-13-
• InChI Key: ZLTXXRUBVFNENU-AQTBWJFISA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C(=O)/C=C\2/C(=O)N(CCN2)C3=CC=CC=C3)C
• SMILES: CC1=C(C(=CC=C1)C(=O)C=C2C(=O)N(CCN2)C3=CC=CC=C3)C
• synonyms: (3Z)-3-[2-(2,3-dimethylphenyl)-2-oxo-ethylidene]-1-phenyl-piperazin-2- one

Description

3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone, also known as DMPOP, is a chemical compound that has gained attention for its potential applications in scientific research. This compound belongs to the piperazine class of organic compounds and has a molecular weight of 344.44 g/mol.

Mechanism of Action

3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone functions as a fluorescent probe by undergoing a reaction with ROS, resulting in a change in its fluorescence properties. The mechanism of this reaction involves the oxidation of the piperazine ring of this compound by ROS, resulting in the formation of a fluorescent product. The fluorescence intensity of this product is proportional to the concentration of ROS present.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic and non-cytotoxic in various cell lines and animal models. It has also been shown to be stable under physiological conditions, making it an ideal probe for in vivo studies. In addition to its use as a ROS probe, this compound has also been shown to have potential applications in the detection of other biomolecules, such as metal ions and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone as a fluorescent probe include its high selectivity and sensitivity for ROS, its ability to detect ROS in real-time and in vivo, and its stability under physiological conditions. However, there are also limitations to its use, including its relatively low quantum yield and its potential for photobleaching under prolonged exposure to light.

Future Directions

There are several future directions for the use of 3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone in scientific research. One potential application is in the development of new diagnostic tools for the detection of ROS-related diseases, such as cancer and neurodegenerative diseases. Another potential direction is in the development of new therapies for these diseases, based on the selective targeting of ROS. Additionally, this compound may have potential applications in other areas of research, such as the detection of metal ions and proteins. Further studies are needed to explore these potential applications and to optimize the use of this compound as a fluorescent probe in scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention for its potential applications in scientific research. Its ability to selectively detect ROS has made it an ideal probe for studying various physiological and pathological processes. This compound has several advantages as a fluorescent probe, including its high selectivity and sensitivity for ROS, its ability to detect ROS in real-time and in vivo, and its stability under physiological conditions. However, there are also limitations to its use, including its relatively low quantum yield and potential for photobleaching. Future studies are needed to explore the potential applications of this compound in scientific research and to optimize its use as a fluorescent probe.

Synthesis Methods

3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone can be synthesized through a multistep process involving the reaction of various chemicals. The first step involves the reaction of 2,3-dimethylphenylacetonitrile with hydrazine hydrate to produce 2,3-dimethylphenylhydrazine. The second step involves the reaction of 2,3-dimethylphenylhydrazine with ethyl acetoacetate to produce this compound.

Scientific Research Applications

3-(2-(2,3-Dimethylphenyl)-2-oxoethylidene)-1-phenylpiperazinone has shown potential for use in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS play a critical role in various physiological and pathological processes, including aging, cancer, and neurodegenerative diseases. The ability to detect ROS in real-time and in vivo is crucial for understanding the underlying mechanisms of these processes. This compound has been shown to selectively detect ROS and has been used in various studies to monitor ROS levels in living cells and tissues.